Cas no 2387598-54-9 (6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine)

• Product Name: 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine
• CAS No: 2387598-54-9
• MF: C₇H₃BrFIN₂
• MW: 340.918996095657
• CID: 5108390
• Update Time: 2026-03-03

6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-bromo-3-fluoro-8-iodo-
• 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine

• Inchi： 1S/C7H3BrFIN2/c8-4-1-5(10)7-11-2-6(9)12(7)3-4/h1-3H
• InChI Key： UDFQLLBPUXWPFW-UHFFFAOYSA-N
• SMILES： C12=NC=C(F)N1C=C(Br)C=C2I

Additional information on 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine

Introduction to 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine (CAS No. 2387598-54-9)

6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine, identified by the CAS number 2387598-54-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of multiple halogen atoms, specifically bromine at the 6-position and fluorine at the 3-position, along with an iodine substituent at the 8-position, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The imidazopyridine core is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties. Its fused ring system allows for interactions with various biological targets, making it an attractive scaffold for designing novel therapeutic agents. The specific substitution pattern of 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. Imidazopyridines have been particularly studied for their potential as kinase inhibitors and other enzyme-based therapeutics. The halogenated derivatives of imidazopyridines are of particular interest due to their ability to engage in multiple binding modes with biological targets, leading to potent and selective inhibition.

6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine has been utilized in several synthetic protocols aimed at generating novel bioactive molecules. The bromo and fluoro substituents provide excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the iodine atom can be readily functionalized through metal-catalyzed reactions, further expanding the synthetic possibilities.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various kinases involved in cancer progression. For instance, studies have shown that derivatives of 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine can modulate the activity of tyrosine kinases, which are often overexpressed in tumors and contribute to uncontrolled cell growth.

The fluorine substituent at the 3-position is particularly noteworthy due to its role in modulating metabolic stability and binding affinity. Fluorinated aromatic compounds are well-known for their ability to enhance drug-like properties such as lipophilicity and binding residence time. This makes 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine an attractive candidate for further optimization towards therapeutic applications.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine interacts with biological targets at the atomic level. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The synthesis of 6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the construction of the imidazopyridine core through cyclization reactions followed by halogenation steps to introduce the bromo, fluoro, and iodine substituents. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion,6-bromo-3-fluoro-8-iodo-imidazo[1,2-a]pyridine (CAS No. 2387598-54-9) represents a promising scaffold for drug discovery and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents targeting cancer and other diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.